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Compound of Interest

Compound Name: (2'-Chlorobiphenyl-3-yl)-methanol

CAS No.: 773872-81-4

Cat. No.: B1621615

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of (2'-Chlorobiphenyl-3-yl)-
methanol

Introduction
(2'-Chlorobiphenyl-3-yl)-methanol is a biphenyl derivative characterized by a chlorine

substituent on one phenyl ring and a methanol group on the other. As a hydroxylated

polychlorinated biphenyl (OH-PCB), it represents a class of compounds that are often

metabolites of polychlorinated biphenyls (PCBs). Understanding the physicochemical

properties of such molecules is of paramount importance for researchers in environmental

science, toxicology, and drug development. These properties govern the compound's fate,

transport, and bioavailability in environmental systems, as well as its absorption, distribution,

metabolism, and excretion (ADME) profile in biological systems.

While specific experimental data for (2'-Chlorobiphenyl-3-yl)-methanol is not extensively

available in public literature, this guide provides a comprehensive framework for its

characterization. Leveraging data from structurally analogous compounds, we will present

estimated properties and detail the authoritative experimental and analytical protocols required
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for their empirical determination. This document is designed to serve as a practical reference

for scientists and researchers, offering not just data, but the causal logic behind the selection of

experimental methodologies.

Physicochemical Profile
The following table summarizes the predicted and calculated physicochemical properties of (2'-
Chlorobiphenyl-3-yl)-methanol. These values are derived from its chemical structure and

data available for analogous compounds such as 2-chlorobiphenyl and other biphenyl-

methanol derivatives.
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Property
Predicted Value /
Information

Rationale / Analogous
Compound Data

Molecular Formula C₁₃H₁₁ClO
Calculated from the chemical

structure.

Molecular Weight 218.68 g/mol
Calculated from the molecular

formula.

Physical State
White to off-white solid or

crystalline powder.

Similar biphenyl derivatives are

typically solids at room

temperature.

Melting Point
Estimated in the range of 70-

90 °C

Based on related compounds

like (2-Methyl-[1,1'-biphenyl]-3-

yl)methanol (73-76°C)[1]. The

presence of a chloro group

may slightly alter this.

Boiling Point
> 300 °C at 760 mmHg (with

decomposition)

Biphenyl derivatives have high

boiling points; for instance, (2-

Methyl-[1,1'-biphenyl]-3-

yl)methanol has a boiling point

of 330.9 °C[1].

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

methanol, ethanol, acetone,

and chloroform.

The biphenyl core imparts

lipophilicity, while the hydroxyl

group provides some polarity.

PCBs are generally soluble in

nonpolar organic solvents[2].

pKa Estimated to be around 14-16

The hydroxyl group is

alcoholic, not phenolic, and

thus expected to have a pKa

similar to that of benzyl

alcohol.

Experimental Protocols for Physicochemical
Characterization
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The empirical determination of the physicochemical properties of (2'-Chlorobiphenyl-3-yl)-
methanol is crucial for its definitive characterization. The following protocols are standard

methodologies in organic chemistry.

Melting Point Determination via Capillary Method
The melting point is a key indicator of a compound's purity. For a pure crystalline solid, the

melting range is typically narrow (≤ 1°C)[3].

Protocol:

Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary,

grind the crystalline sample using a mortar and pestle[4].

Capillary Loading: Jab the open end of a capillary tube into the powdered sample. Tap the

closed end of the tube on a hard surface to pack the sample into the bottom. The packed

sample height should be approximately 2-3 mm[5].

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.

Approximate Melting Point: If the melting point is unknown, perform a rapid heating run (e.g.,

10-20 °C/min) to determine an approximate range[6].

Accurate Melting Point: Using a new sample, heat at a medium rate until the temperature is

about 20 °C below the approximate melting point. Then, reduce the heating rate to 1-2

°C/min[3][6].

Data Recording: Record the temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes a clear liquid. This range is the melting

point of the compound[3].

Boiling Point Determination
For high-boiling-point compounds, distillation or the Thiele tube method can be employed.

Given the high estimated boiling point, vacuum distillation might be necessary to prevent

decomposition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1621615/docs?utm_src=pdf-body#physicochemical-properties-of-2-chlorobiphenyl-3-yl-methanol
https://www.benchchem.com/product/b1621615/docs?utm_src=pdf-body#physicochemical-properties-of-2-chlorobiphenyl-3-yl-methanol
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://jan.ucc.nau.edu/~jkn/235Manual
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol (Thiele Tube Method):

Sample Preparation: Place a few milliliters of the liquid sample into a small fusion tube.

Capillary Inversion: Seal one end of a capillary tube using a flame. Place the capillary tube,

open end down, into the fusion tube containing the sample[7][8].

Apparatus Assembly: Attach the fusion tube to a thermometer. Suspend the assembly in a

Thiele tube filled with a high-boiling liquid (e.g., mineral oil or silicone oil)[7].

Heating: Gently heat the side arm of the Thiele tube. As the temperature rises, a stream of

bubbles will emerge from the inverted capillary[7].

Boiling Point Identification: When a continuous and rapid stream of bubbles is observed, stop

heating. The temperature at which the bubbling ceases and the liquid begins to enter the

capillary tube is the boiling point[7].

Solubility Profile Determination
A qualitative assessment of solubility in a range of solvents is fundamental to understanding a

compound's polarity and selecting appropriate solvents for analysis and formulation.

Protocol:

Solvent Selection: Prepare test tubes with a range of solvents: water, 5% HCl, 5% NaOH,

and organic solvents such as methanol, ethanol, acetone, and chloroform.

Sample Addition: To approximately 1 mL of each solvent, add a small, measured amount of

the compound (e.g., 25 mg)[9][10].

Observation: Vigorously shake each tube. Observe whether the solid dissolves completely,

partially, or not at all.

Interpretation:

Solubility in water suggests the presence of polar functional groups.
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Solubility in 5% NaOH indicates an acidic functional group (not expected for this

compound).

Solubility in 5% HCl indicates a basic functional group (not expected).

Solubility in organic solvents indicates lipophilicity.

pKa Determination
While the alcoholic hydroxyl group is not significantly acidic, its pKa can be determined using

potentiometric titration, especially in a mixed solvent system if aqueous solubility is low.

Protocol (Potentiometric Titration):

Solution Preparation: Dissolve a precise mass of the compound in a suitable solvent mixture

(e.g., acetonitrile-water)[11].

Titration Setup: Calibrate a pH meter and electrode system for the chosen solvent system.

Titration: Titrate the solution with a standardized strong base (e.g., NaOH), recording the pH

after each addition of titrant.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the

pH at the half-equivalence point[12].

Spectroscopic and Chromatographic Analysis
Structural elucidation and purity assessment are critical components of physicochemical

characterization. The following techniques are indispensable.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

¹H NMR: The proton NMR spectrum will reveal the number of different types of protons and

their neighboring environments. Key expected signals include:

Aromatic protons (multiplets in the 7.0-8.0 ppm range).
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Methylene protons (-CH₂OH) as a singlet or doublet, depending on coupling to the

hydroxyl proton.

Hydroxyl proton (-OH) as a broad singlet, the chemical shift of which is concentration and

solvent-dependent.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in a

unique electronic environment. The presence of the chlorine atom will cause a downfield shift

for the carbon it is attached to[13].

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of (2'-Chlorobiphenyl-3-yl)-methanol is expected to show the following

characteristic absorption bands[14]:

O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹.

Aromatic C-H Stretch: Sharp peaks just above 3000 cm⁻¹.

C-O Stretch: A strong band in the 1000-1260 cm⁻¹ region.

Aromatic C=C Stretch: Peaks in the 1400-1600 cm⁻¹ region.

C-Cl Stretch: A band in the 1000-1100 cm⁻¹ region.

Chromatographic and Mass Spectrometric Techniques
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are essential for assessing purity and confirming the molecular weight.

High-Performance Liquid Chromatography (HPLC): HPLC is widely used for the analysis of

PCBs and their metabolites[1][15]. A reversed-phase C18 column is typically employed with a

mobile phase consisting of a mixture of acetonitrile and water. Detection is commonly

performed using a Diode Array Detector (DAD) or a mass spectrometer.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a highly sensitive and specific

method for the analysis of PCBs and OH-PCBs[16][17][18][19]. Due to the hydroxyl group,
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derivatization (e.g., methylation or silylation) is often performed prior to analysis to improve

volatility and chromatographic peak shape[20]. The mass spectrum will provide the molecular

ion peak, confirming the molecular weight, and a characteristic fragmentation pattern that can

be used for structural confirmation. U.S. EPA Method 8082A provides a standard procedure for

PCB analysis by gas chromatography[21].

Workflow and Data Integration
The characterization of a compound like (2'-Chlorobiphenyl-3-yl)-methanol is a systematic

process. The following diagrams illustrate the logical flow of this process.
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Caption: A comprehensive workflow for the physicochemical characterization of a novel

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physicochemical properties of (2'-Chlorobiphenyl-3-yl)-
methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1621615/docs#physicochemical-properties-of-2-
chlorobiphenyl-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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